Cas no 1214350-16-9 (3-Bromo-2-mercapto-6-(trifluoromethyl)pyridine)
1214350-16-9 structure
Product Name:3-Bromo-2-mercapto-6-(trifluoromethyl)pyridine
CAS No:1214350-16-9
MF:C6H3BrF3NS
MW:258.058929681778
CID:4686240
Update Time:2023-08-15
3-Bromo-2-mercapto-6-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-2-mercapto-6-(trifluoromethyl)pyridine
- MBQZQWPWWCMTBW-UHFFFAOYSA-N
- FCH1380602
- 3-Bromo-6-(trifluoromethyl)pyridine-2-thiol
- 3-Bromo-2-mercapto-6-(trifluoromethyl)pyridine
-
- Inchi： 1S/C6H3BrF3NS/c7-3-1-2-4(6(8,9)10)11-5(3)12/h1-2H,(H,11,12)
- InChI Key： MBQZQWPWWCMTBW-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(F)(F)F)NC1=S
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 279
- Topological Polar Surface Area: 44.1
3-Bromo-2-mercapto-6-(trifluoromethyl)pyridine Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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